Cas no 14070-03-2 (4-Pyridinamine,N-hydroxy-3-methyl-, 1-oxide)

• Product Name: 4-Pyridinamine,N-hydroxy-3-methyl-, 1-oxide
• CAS No: 14070-03-2
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 229524
• PubChem ID: 9577309
• Update Time: 2025-04-19

4-Pyridinamine,N-hydroxy-3-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine,N-hydroxy-3-methyl-, 1-oxide
• (4E)-4-(Hydroxyimino)-3-methyl-1(4H)-pyridinol
• 3-methyl-4-(hydroxyamino)pyridine N-oxide
• 3-Methyl-4-hydroxylamino-pyridin-1-
• 3-Methyl-4-hydroxylaminopyridin-N-oxid
• 3-Methyl-4-hydroxylamino-pyridin-N-oxid
• AC1L1SVZ
• AC1Q1S29
• N-(3-Methoxy-propyl)-glycin-(3-chlor-anilid), Hydrochlorid
• N-(3-methoxy-propyl)-glycine-(3-chloro-anilide), hydrochloride
• N-(3-methyl-1-oxy-pyridin-4-yl)-hydroxylamine
• n-{2-[(3-chlorophenyl)amino]-2-oxoethyl}-3-methoxypropan-1-aminium chloride
• BRN 0473109
• 5-22-14-00471 (Beilstein Handbook Reference)
• 3-methyl-4-hydroxyaminopyridine-1-oxide
• 14070-03-2
• 3-Methyl-4-hydroxyaminopyridine 1-oxide
• Pyridine, 4-hydroxyamino-3-methyl-, 1-oxide

• Inchi： 1S/C6H8N2O2/c1-5-4-8(10)3-2-6(5)7-9/h2-4,9-10H,1H3/b7-6+
• InChI Key： AKNBNECJPXGYCF-VOTSOKGWSA-N
• SMILES： ON1C=C/C(/C(C)=C1)=N\O

Computed Properties

• Exact Mass: 140.05864
• Monoisotopic Mass: 140.058578
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.1

Experimental Properties

• Density: 1.27
• Boiling Point: 263.3°Cat760mmHg
• Flash Point: 113°C
• Refractive Index: 1.574
• PSA: 56.06